4-Fluorobenzotrifluoride
Overview
Description
4-Fluorobenzotrifluoride is a halogenated benzotrifluoride derivative1. It is a clear colorless to light yellow liquid2.
Synthesis Analysis
4-Fluorobenzotrifluoride has been used in the synthesis of 2,2’-bis (trifluoromethylphenoxy)biphenyl via nucleophilic aromatic substitution reaction with 2,2’-biphenol, (S)-fluoxetine, potent inhibitor of neuronal serotonin-uptake and 1-aryloxy-2-substituted aminomethyltetrahydronaphthalene derivatives34.
Molecular Structure Analysis
The molecular formula of 4-Fluorobenzotrifluoride is C7H4F45. The InChIKey is UNNNAIWPDLRVRN-UHFFFAOYSA-N5. The Canonical SMILES is C1=CC(=CC=C1C(F)(F)F)F5.
Chemical Reactions Analysis
4-Fluorobenzotrifluoride undergoes a nucleophilic aromatic substitution reaction with 2,2’-biphenol, (S)-fluoxetine, potent inhibitor of neuronal serotonin-uptake and 1-aryloxy-2-substituted aminomethyltetrahydronaphthalene derivatives42.
Physical And Chemical Properties Analysis
4-Fluorobenzotrifluoride has a molecular weight of 164.10 g/mol5. It is slightly soluble in water7. The density is 1.293g/mL at 25°C (lit.)7.
Scientific Research Applications
Application 1: Microbial Defluorination
- Scientific Field : Environmental Microbiology
- Summary of the Application : 4-Fluorobenzotrifluoride is used in the study of microbial defluorination, specifically the capacity of microbes to defluorinate polyfluorinated organic compounds . This is important for maintaining the environment as many organofluorine chemicals are considered to be persistent and toxic environmental pollutants .
- Methods of Application or Experimental Procedures : A low-volume, high-throughput screening method is used to determine the defluorination capacity of microbes and their enzymes . The method is based on selective binding of fluoride to a lanthanum chelate complex that gives a purple-colored product . It was miniaturized to determine biodefluorination in 96-well microtiter plates by visual inspection or robotic handling and spectrophotometry . The products extracted from incubation of E. coli pDTG 602 with 4-fluorobenzotrifluoride were analyzed .
- Results or Outcomes : The method revealed 21 new compounds undergoing defluorination . A compound with four fluorine substituents, 4-fluorobenzotrifluoride, was shown to undergo defluorination to the greatest extent . The mechanism of its defluorination was studied to reveal a latent microbial propensity to defluorinate trifluoromethylphenyl groups, a moiety that is commonly incorporated into numerous pharmaceutical and agricultural chemicals .
Application 2: Synthesis of Biphenyl Compounds
- Scientific Field : Organic Chemistry
- Summary of the Application : 4-Fluorobenzotrifluoride is used in the synthesis of 2,2’-bis(trifluoromethylphenoxy)biphenyl . This compound is a key intermediate in the production of various organic compounds .
- Methods of Application or Experimental Procedures : The synthesis involves a nucleophilic aromatic substitution reaction with 2,2’-biphenol . The reaction conditions typically involve heating the reactants in a suitable solvent .
- Results or Outcomes : The reaction results in the formation of 2,2’-bis(trifluoromethylphenoxy)biphenyl . .
Application 3: Synthesis of Fluoxetine
- Scientific Field : Pharmaceutical Chemistry
- Summary of the Application : 4-Fluorobenzotrifluoride is used in the synthesis of (S)-fluoxetine , a potent inhibitor of neuronal serotonin-uptake . This is a key step in the production of fluoxetine, a widely used antidepressant .
- Methods of Application or Experimental Procedures : The synthesis involves a series of reactions, including nucleophilic aromatic substitution . The specific reaction conditions can vary depending on the desired product .
- Results or Outcomes : The reaction results in the formation of (S)-fluoxetine . .
Application 4: Synthesis of Aminomethyltetrahydronaphthalene Derivatives
- Scientific Field : Organic Chemistry
- Summary of the Application : 4-Fluorobenzotrifluoride is used in the synthesis of 1-aryloxy-2-substituted aminomethyltetrahydronaphthalene derivatives . These compounds have potential applications in various fields, including materials science and pharmaceuticals .
- Methods of Application or Experimental Procedures : The synthesis involves a series of reactions, including nucleophilic aromatic substitution . The specific reaction conditions can vary depending on the desired product .
- Results or Outcomes : The reaction results in the formation of 1-aryloxy-2-substituted aminomethyltetrahydronaphthalene derivatives . .
Application 5: Synthesis of Fluorinated Epoxy Resins
- Scientific Field : Polymer Chemistry
- Summary of the Application : 4-Fluorobenzotrifluoride is used in the synthesis of fluorinated epoxy resins . These resins have improved thermal stability and chemical resistance compared to non-fluorinated resins .
- Methods of Application or Experimental Procedures : The synthesis involves a series of reactions, including nucleophilic aromatic substitution . The specific reaction conditions can vary depending on the desired product .
- Results or Outcomes : The reaction results in the formation of fluorinated epoxy resins . .
Application 6: Synthesis of Fluorinated Liquid Crystals
- Scientific Field : Materials Science
- Summary of the Application : 4-Fluorobenzotrifluoride is used in the synthesis of fluorinated liquid crystals . These materials have potential applications in display technologies .
- Methods of Application or Experimental Procedures : The synthesis involves a series of reactions, including nucleophilic aromatic substitution . The specific reaction conditions can vary depending on the desired product .
- Results or Outcomes : The reaction results in the formation of fluorinated liquid crystals . .
Safety And Hazards
4-Fluorobenzotrifluoride is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation8.
Future Directions
There is a growing interest in the ability to screen many natural and engineered microbes against large numbers of fluorinated compounds simultaneously6. This could lead to new discoveries in the defluorination capacity of microbes and their enzymes6.
Please note that this information is based on the available resources and might not include all the aspects of 4-Fluorobenzotrifluoride.
properties
IUPAC Name |
1-fluoro-4-(trifluoromethyl)benzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4F4/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNNNAIWPDLRVRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(F)(F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4F4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5059951 |
Source
|
| Record name | 4-Fluorobenzotrifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Fluorobenzotrifluoride | |
CAS RN |
402-44-8 |
Source
|
| Record name | 4-Fluorobenzotrifluoride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=402-44-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-fluoro-4-(trifluoromethyl)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000402448 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Fluorobenzotrifluoride | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88289 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzene, 1-fluoro-4-(trifluoromethyl)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 4-Fluorobenzotrifluoride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID5059951 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | α,α,α,4-tetrafluorotoluene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.006.314 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
